Cas no 93670-43-0 (2-Amino-N-(2,4-dimethylphenyl)-5-nitrobenzamide)

• Product Name: 2-Amino-N-(2,4-dimethylphenyl)-5-nitrobenzamide
• CAS No: 93670-43-0
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 2817289
• PubChem ID: 13376447
• Update Time: 2025-04-21

2-Amino-N-(2,4-dimethylphenyl)-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• VPLWHXLYULHPIW-UHFFFAOYSA-N
• N-(2-amino-5-nitrobenzoyl)-2,4-dimethylaniline
• DTXSID50538681
• SCHEMBL10740211
• AKOS011336613
• 93670-43-0
• 2-Amino-N-(2,4-dimethylphenyl)-5-nitrobenzamide

• Inchi： 1S/C15H15N3O3/c1-9-3-6-14(10(2)7-9)17-15(19)12-8-11(18(20)21)4-5-13(12)16/h3-8H,16H2,1-2H3,(H,17,19)
• InChI Key： VPLWHXLYULHPIW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1N)[N+](=O)[O-])NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 285.11134135Da
• Monoisotopic Mass: 285.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų